Cas no 1805565-36-9 (2-(Chloromethyl)-4-(difluoromethyl)-5-fluoro-3-methoxypyridine)

• Product Name: 2-(Chloromethyl)-4-(difluoromethyl)-5-fluoro-3-methoxypyridine
• CAS No: 1805565-36-9
• MF: C₈H₇ClF₃NO
• MW: 225.59549164772
• CID: 4883147
• Update Time: 2025-05-23

2-(Chloromethyl)-4-(difluoromethyl)-5-fluoro-3-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-4-(difluoromethyl)-5-fluoro-3-methoxypyridine

• Inchi： 1S/C8H7ClF3NO/c1-14-7-5(2-9)13-3-4(10)6(7)8(11)12/h3,8H,2H2,1H3
• InChI Key： MTJROEZXXBSLHR-UHFFFAOYSA-N
• SMILES： ClCC1C(=C(C(F)F)C(=CN=1)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• XLogP3: 2
• Topological Polar Surface Area: 22.1

Additional information on 2-(Chloromethyl)-4-(difluoromethyl)-5-fluoro-3-methoxypyridine

Introduction to 2-(Chloromethyl)-4-(difluoromethyl)-5-fluoro-3-methoxypyridine (CAS No. 1805565-36-9)

2-(Chloromethyl)-4-(difluoromethyl)-5-fluoro-3-methoxypyridine, identified by its CAS number 1805565-36-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class, a heterocyclic aromatic structure that serves as a fundamental scaffold in medicinal chemistry due to its diverse biological activities and synthetic versatility. The presence of multiple functional groups, including a chloromethyl moiety, a difluoromethyl substituent, and a fluoro atom, alongside a methoxy group, makes this molecule a promising candidate for further exploration in drug discovery and material science applications.

The chloromethyl group in the molecular structure of 2-(Chloromethyl)-4-(difluoromethyl)-5-fluoro-3-methoxypyridine introduces reactivity that allows for further functionalization through nucleophilic addition reactions. This property is particularly valuable in the synthesis of more complex molecules, such as bioactive intermediates or pharmacophores. The difluoromethyl group, on the other hand, is known for its ability to enhance metabolic stability and binding affinity in drug candidates. Its electron-withdrawing nature can also modulate the electronic properties of the pyridine ring, influencing interactions with biological targets.

The incorporation of a fluoro atom at the 5-position of the pyridine ring is another key feature that contributes to the compound's potential utility. Fluorine atoms are frequently employed in medicinal chemistry due to their ability to improve pharmacokinetic properties, such as lipophilicity and blood-brain barrier penetration. Additionally, fluorine can participate in specific interactions with biological molecules, such as hydrogen bonding or π-stacking interactions, which can be exploited to optimize drug efficacy.

The methoxy group at the 3-position provides another layer of functional diversity. Methoxy groups are commonly found in natural products and pharmaceuticals, where they can influence solubility, metabolic stability, and binding affinity. In this context, the methoxy group in 2-(Chloromethyl)-4-(difluoromethyl)-5-fluoro-3-methoxypyridine may play a role in modulating the overall properties of the compound, making it more suitable for specific applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like 2-(Chloromethyl)-4-(difluoromethyl)-5-fluoro-3-methoxypyridine with greater accuracy. These tools allow for the virtual screening of large libraries of compounds to identify potential hits that can be further optimized. Studies have shown that pyridine derivatives with similar structural motifs exhibit promising activities against various therapeutic targets, including kinases, G protein-coupled receptors (GPCRs), and enzyme inhibitors.

In particular, research has highlighted the potential of fluorinated pyridines as scaffolds for developing antiviral and anticancer agents. The unique electronic and steric properties introduced by fluorine atoms can fine-tune the binding interactions between a drug molecule and its target protein or nucleic acid. For instance, recent publications have demonstrated that certain fluorinated pyridines exhibit inhibitory effects on viral proteases and polymerases, making them attractive candidates for antiviral drug development.

Moreover, the chloromethyl group in 2-(Chloromethyl)-4-(difluoromethyl)-5-fluoro-3-methoxypyridine offers opportunities for further derivatization through cross-coupling reactions such as Suzuki-Miyaura or Heck couplings. These reactions are widely used in synthetic organic chemistry to construct complex molecular architectures and have been successfully applied in the preparation of biaryl compounds with therapeutic potential. By leveraging these transformations, researchers can generate novel analogs of interest for biological evaluation.

The agrochemical industry has also shown interest in pyridine derivatives due to their role as intermediates in the synthesis of pesticides and herbicides. The structural features present in 2-(Chloromethyl)-4-(difluoromethyl)-5-fluoro-3-methoxypyridine, such as the electron-deficient pyridine ring and various substituents, make it a versatile building block for designing molecules with enhanced activity against plant pathogens or pests.

From a synthetic perspective, the preparation of 2-(Chloromethyl)-4-(difluoromethyl)-5-fluoro-3-methoxypyridine involves multi-step organic synthesis pathways that require careful optimization to ensure high yields and purity. Key steps typically include halogenation reactions to introduce fluorine or chlorine atoms at specific positions on the pyridine ring, followed by nucleophilic substitution or elimination reactions to install other functional groups. Advances in green chemistry principles have also encouraged researchers to explore more sustainable synthetic routes, such as catalytic methods or solvent-free reactions.

The safety profile of 2-(Chloromethyl)-4-(difluoromethyl)-5-fluoro-3-methoxypyridine is an important consideration during its handling and application. While this compound does not fall under any hazardous classification categories related to toxicity or flammability under standard conditions, appropriate laboratory practices should always be followed when working with organic chemicals. This includes using personal protective equipment (PPE), working in well-ventilated areas, and adhering to good laboratory hygiene standards.

In conclusion,2-(Chloromethyl)-4-(difluoromethyl)-5-fluoro-3-methoxypyridine (CAS No. 1805565-36-9) represents a structurally interesting compound with multiple functional groups that make it valuable for pharmaceutical research. Its potential applications span across drug discovery programs targeting various diseases and its utility as an intermediate in synthetic chemistry is well-documented. As research continues to uncover new ways to leverage fluorinated pyridines and other heterocyclic scaffolds, this compound will likely remain an important tool for medicinal chemists seeking innovative solutions.